3-Methyl-6-acryloylbenzoxazolinone

• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 3-methyl-6-prop-2-enoyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C11H9NO3/c1-3-9(13)7-4-5-8-10(6-7)15-11(14)12(8)2/h3-6H,1H2,2H3
• InChI Key: ZITSKWSBJUKYTD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(=O)C=C)OC1=O

Description

3-Methyl-6-acryloylbenzoxazolinone is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In a 150-ml ground-necked flask equipped with a reflux condenser, 5 g (0.02 mol) of 3-methyl-6-( 3-chloropropionyl)benzoxazolinone, described in Patent Application FR 89/02554, are dissolved in 70 ml of dimethylformamide. 2.04 g of potassium acetate are introduced. The mixture is heated with magnetic stirring to 75°-80° C. for 50 min. After cooling, the reaction mixture is poured into ice-cold water. The resulting mixture is stirred for 0.5 h. The precipitate obtained is drained, washed with water, dried and recrystallized in toluene.